molecular formula B4O7Na2. 10H2O<br>B4H20Na2O17 B076245 Borax CAS No. 12447-40-4

Borax

Cat. No. B076245
CAS RN: 12447-40-4
M. Wt: 381.4 g/mol
InChI Key: CDMADVZSLOHIFP-UHFFFAOYSA-N
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Description

Borax, also known as sodium borate, is a naturally occurring mineral that has been used for various purposes for centuries. It is commonly found in the form of white crystalline powder and is widely used in industries such as agriculture, cosmetics, and metallurgy. In recent years, borax has gained attention in the scientific community due to its unique properties and potential applications in various fields.

Mechanism Of Action

The mechanism of action of borax is not fully understood. However, it is believed to work by disrupting the cell membrane of microorganisms, leading to their death. It is also believed to have an inhibitory effect on certain enzymes in the body, which may contribute to its potential therapeutic effects.

Biochemical And Physiological Effects

Borax has been shown to have various biochemical and physiological effects. It has been shown to have antioxidant properties, which may help protect the body against oxidative stress. It has also been shown to have anti-inflammatory properties, which may help reduce inflammation in the body.

Advantages And Limitations For Lab Experiments

Borax has several advantages for use in laboratory experiments. It is readily available, relatively inexpensive, and easy to use. It also has a wide range of potential applications in various fields.
However, borax also has some limitations. It can be toxic at high concentrations, and its effects on the environment are not fully understood. Additionally, its mechanism of action is not fully understood, which may limit its potential applications.

Future Directions

There are several potential future directions for research on borax. One area of interest is its potential use as a natural pesticide. Another area of interest is its potential therapeutic applications, particularly in the treatment of arthritis and osteoporosis. Additionally, further research is needed to fully understand the mechanism of action of borax and its potential effects on the environment.

Synthesis Methods

Borax can be synthesized by reacting boric acid with Borax hydroxide. The reaction results in the formation of Borax borate and water. The process can be carried out in a laboratory setting and is relatively simple and cost-effective.

Scientific Research Applications

Borax has been extensively studied for its potential applications in various fields. In the field of agriculture, borax is used as a fertilizer to improve soil quality and promote plant growth. It has also been studied for its potential use as a natural pesticide.
In the field of medicine, borax has been studied for its potential antibacterial and antifungal properties. It has also been studied for its potential use in treating arthritis and osteoporosis.

properties

IUPAC Name

disodium;3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane;decahydrate
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InChI

InChI=1S/B4O7.2Na.10H2O/c5-1-7-3-9-2(6)10-4(8-1)11-3;;;;;;;;;;;;/h;;;10*1H2/q-2;2*+1;;;;;;;;;;
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InChI Key

CDMADVZSLOHIFP-UHFFFAOYSA-N
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Canonical SMILES

B1(OB2OB(OB(O1)O2)[O-])[O-].O.O.O.O.O.O.O.O.O.O.[Na+].[Na+]
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Molecular Formula

B4O7Na2. 10H2O, B4H20Na2O17
Record name SODIUM BORATE, DECAHYDRATE
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DSSTOX Substance ID

DTXSID701014356
Record name Disodium 3,7-dioxido-2,4,6,8,9-pentaoxa-1,3,5,7-tetraborabicyclo[3.3.1]nonane decahydrate
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Molecular Weight

381.4 g/mol
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Physical Description

Dry Powder; NKRA; Other Solid; Pellets or Large Crystals, White, odorless, crystalline solid; Becomes anhydrous at 608 degrees F; [NIOSH], WHITE CRYSTALS OR CRYSTALLINE POWDER., White, odorless, crystalline solid., White, odorless, crystalline solid. [herbicide] [Note: Becomes anhydrous at 608 °F.]
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Boiling Point

608 °F
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Solubility

Aqueous solution is alkaline to litmus and phenolphthalein; pH about pH = 9.5, At 100 °C loses 5H2O; at 150 °C loses 9H2O; becomes anhydrous at 320 °C; borax dissolves many metallic oxides when fused with them, In water, 5.93X10+4 mg/L at 25 °C, 3.17 g/100 g water at 25 °C, 1 g/16 mL in water; 1 g/0.6 mL boiling water; 1 g/1 mL glycerol; insoluble in alcohol, Insoluble in ethanol, 0.60 g/100 g acetone, Solubility in water, g/100ml at 20 °C: 5.1, 6%
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Density

1.73 g/cu cm, Relative density (water = 1): 1.7, 1.73
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Vapor Pressure

Approximately 0 mm Hg, 0 mmHg (approx)
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Product Name

Borax

Color/Form

White, monoclinic crystals, Hard crystals, granules or crystalline powder; efflorescent in dry air, the crystals often being coated with white powder, Crystalline granules or crystalline powder, White, crystalline solid [Note: Becomes anhydrous at 608 degrees F]

CAS RN

1303-96-4, 1313726-63-4, 71377-02-1
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Melting Point

75 °C (decomposes), 167 °F
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